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Compound of Interest

Compound Name: 2,6-Dimethyl-3-nitropyridin-4-ol

Cat. No.: B079454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dimethyl-3-nitropyridin-4-ol,
a substituted pyridine derivative. Due to the limited availability of published data on this specific
compound, this guide synthesizes information from commercial suppliers and analogous
chemical literature to provide a foundational resource for research and development activities.

Chemical and Physical Properties

2,6-Dimethyl-3-nitropyridin-4-ol is a solid, white to off-white compound.[1] Its core structure is
a pyridine ring, substituted with two methyl groups, a nitro group, and a hydroxyl group. The

presence of these functional groups suggests potential for a variety of chemical reactions and
biological interactions.
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Property Value Source
CAS Number 13603-45-7 [1][2][3]
Molecular Formula C7HsN20s3 [11[2][3]
Molecular Weight 168.15 g/mol [1112][3]
Melting Point 296 °C [1]
Boiling Point 363.7+37.0 °C (Predicted) [1]
Density 1.340+0.06 g/cm3 (Predicted) [1]
Appearance White to off-white solid [1]
Storage Sealed in dry, Room e
Temperature
Synthesis

While a specific, detailed experimental protocol for the synthesis of 2,6-Dimethyl-3-
nitropyridin-4-ol is not readily available in peer-reviewed literature, a plausible synthetic route
can be derived from established methods for the nitration of pyridin-4-ol derivatives. The
following protocol is adapted from a method described for the synthesis of the related
compound, 2,6-dimethyl-3,5-dinitro-4-pyridinol.[4] This process involves the direct nitration of
2,6-dimethyl-4-pyridone (also known as 2,6-lutidine-4-ol).

Experimental Protocol: Synthesis of 2,6-Dimethyl-3-
hitropyridin-4-ol

Materials:

2,6-dimethyl-4-pyridone

Concentrated Sulfuric Acid (98%)

Fuming Nitric Acid

e Ice
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e Deionized Water
» Ethanol (for recrystallization)
Procedure:

 In aflask equipped with a magnetic stirrer and placed in an ice bath, cautiously add
concentrated sulfuric acid.

e Slowly add fuming nitric acid to the cooled sulfuric acid while maintaining a low temperature.

e Gradually add 2,6-dimethyl-4-pyridone to the cooled acid mixture with continuous stirring.
The rate of addition should be controlled to prevent a significant exotherm.

 After the addition is complete, slowly warm the reaction mixture to room temperature and
then heat on a steam bath at approximately 90°C for several hours. The reaction progress
should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

o Upon completion of the reaction, cool the mixture to room temperature and then carefully
pour it over crushed ice with stirring.

o The precipitated solid product is collected by vacuum filtration and washed thoroughly with
cold water until the washings are neutral.

e The crude product is then air-dried.

» For purification, the crude solid can be recrystallized from a suitable solvent, such as
ethanol, to yield 2,6-Dimethyl-3-nitropyridin-4-ol.

Safety Precautions: This reaction involves the use of strong, corrosive acids and is highly
exothermic. It should be performed in a well-ventilated fume hood with appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat.

Synthesis Workflow
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Caption: Proposed synthesis workflow for 2,6-Dimethyl-3-nitropyridin-4-ol.
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Spectral Data

While commercial suppliers indicate the availability of spectral data such as NMR, HPLC, and
LC-MS, this information is not publicly accessible in detail.[2] Researchers are advised to
obtain compound-specific analytical data upon acquisition of the material.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no publicly available information in peer-reviewed scientific
literature detailing the biological activity, mechanism of action, or involvement in any signaling
pathways for 2,6-Dimethyl-3-nitropyridin-4-ol.

The broader class of nitropyridine derivatives has been investigated for a wide range of
biological activities, including potential applications as anticancer, antiviral, and anti-
neurodegenerative agents.[5] However, the specific biological profile of 2,6-Dimethyl-3-
nitropyridin-4-ol remains to be elucidated.

Conclusion

2,6-Dimethyl-3-nitropyridin-4-ol is a chemical compound with a well-defined structure for
which basic physicochemical properties are known. A plausible synthetic route can be inferred
from the chemical literature of analogous compounds. However, a significant gap exists in the
public domain regarding its detailed analytical data and, most notably, its biological activity and
potential therapeutic applications. This presents an opportunity for further research to explore
the pharmacological potential of this molecule. Professionals in drug discovery and
development are encouraged to undertake screening and mechanistic studies to uncover the
biological functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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